(E)-4-bromo-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-bromo-N-(4-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H15BrN2O2S/c1-3-22-13-5-4-6-14-15(13)20(2)17(23-14)19-16(21)11-7-9-12(18)10-8-11/h4-10H,3H2,1-2H3
• InChI Key: SIMHUKGBRPSYLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)Br)N2C
• Molecular Formula: C17H15BrN2O2S
• Molecular Weight: 391.3 g/mol
• CAS No.: 865545-61-5

Description

Chemical Reactions Analysis

The chemical reactions involving “(E)-4-bromo-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide” are not explicitly mentioned in the available literature.

Scientific Research Applications

Synthesis and Characterization

(E)-4-bromo-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide and its derivatives have been extensively studied for their synthesis and characterization. Microwave-promoted synthesis offers a cleaner, more efficient, and faster method for the synthesis of such compounds compared to traditional thermal heating methods (Saeed, 2009). Furthermore, the synthesis of N-(3-(2-benzo[d]thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene) substituted benzamides has been achieved efficiently through heterocyclization (Saeed & Rafique, 2013).

Applications in Photodynamic Therapy

Certain derivatives, such as zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, have been synthesized and characterized for their potential in photodynamic therapy applications. These derivatives exhibit high singlet oxygen quantum yield, making them suitable as Type II photosensitizers for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Some derivatives have been synthesized and evaluated for their potential anticancer activity. For instance, Co(II) complexes of certain substituted benzamides have been synthesized and assessed for their fluorescence properties, structural characteristics, and in vitro cytotoxicity against human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial and Antifungal Activity

The compound and its derivatives have been assessed for their potential antimicrobial and antifungal activities. Some studies focus on the synthesis of derivatives with potential as antifungal agents (Narayana et al., 2004). Additionally, compounds have been prepared and evaluated for their in vitro antifungal activity, exhibiting varying degrees of effectiveness (Saeed et al., 2008).

Future Directions

The future directions for the study of “(E)-4-bromo-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide” could involve further investigation into its synthesis, properties, and potential applications.